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Compound of Interest

Compound Name: ROS kinases-IN-2

Cat. No.: B15580720 Get Quote

Application Notes and Protocols: ROS kinases-
IN-2
For Research Use Only. Not for use in diagnostic procedures.

Introduction
ROS kinases-IN-2 is an inhibitor of ROS kinases, with a reported inhibition of 21.53% at a

concentration of 10 µM.[1][2][3] While the specific target within the ROS kinase family is not

explicitly defined in publicly available literature, the context of oncogenic kinase inhibitors

suggests a likely interaction with the proto-oncogene tyrosine-protein kinase ROS1. ROS1 is a

receptor tyrosine kinase that, when constitutively activated through genetic rearrangements,

can drive the growth of various cancers. This document provides an overview of ROS kinases-
IN-2, its potential mechanism of action, and generalized protocols for its application in in-vitro

and cellular assays.

Supplier and Ordering Information
ROS kinases-IN-2 is available from several suppliers for research purposes. The following

table summarizes the available information from various vendors. Researchers should inquire

with the specific supplier for the most current information and to place an order.
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Supplier Catalog Number Purity Availability

MedChemExpress HY-148314 99.18% In Stock

AOBIOUS AOB39198 >98% In Stock

DC Chemicals DC26428 >98% In Stock

InvivoChem V6956 ≥98% In Stock

Physicochemical Properties
Property Value

CAS Number 687576-28-9

Molecular Formula C22H19N3O3S2

Molecular Weight 437.53 g/mol

Appearance Yellow to brown solid powder

Storage and Handling
ROS kinases-IN-2 should be stored as a solid powder at -20°C for long-term stability. For the

preparation of stock solutions, it is recommended to dissolve the compound in a suitable

solvent such as DMSO. Aliquots of the stock solution should be stored at -80°C to minimize

freeze-thaw cycles.

Putative Target and Signaling Pathway: ROS1
Kinase
Given the context of its development, "ROS kinase" likely refers to the ROS1 proto-oncogene.

ROS1 is a receptor tyrosine kinase that shares structural homology with anaplastic lymphoma

kinase (ALK). In normal physiology, the function of ROS1 is not fully elucidated. However, in

several cancers, chromosomal rearrangements can lead to the fusion of the ROS1 kinase

domain with various partner proteins. These fusion proteins result in constitutive activation of

the ROS1 kinase, which in turn activates downstream signaling pathways, promoting cell

proliferation, survival, and migration.
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The key downstream signaling pathways activated by oncogenic ROS1 fusions include:

RAS-MAPK Pathway: Promotes cell proliferation.

PI3K-AKT-mTOR Pathway: Supports cell survival and growth.

JAK/STAT Pathway: Involved in cell survival and proliferation.

The following diagram illustrates the simplified ROS1 signaling pathway.
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Caption: Simplified ROS1 signaling pathway and the putative inhibitory action of ROS kinases-
IN-2.

Experimental Protocols
The following are generalized protocols for evaluating a putative ROS1 kinase inhibitor.

Researchers should optimize these protocols for their specific experimental setup.

In Vitro Kinase Inhibition Assay
This protocol describes a method to determine the in vitro inhibitory activity of ROS kinases-
IN-2 against a purified kinase, such as the ROS1 kinase domain.

Materials:

Recombinant human ROS1 kinase (catalytically active domain)

Kinase substrate (e.g., a generic tyrosine kinase substrate like poly(Glu, Tyr) 4:1)

ROS kinases-IN-2

ATP (Adenosine 5'-triphosphate)

Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT,

0.01% Tween-20)

Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

White, opaque 96-well or 384-well plates

Plate reader capable of luminescence detection

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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